5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride

• Molecular Formula: C6H2BrF2NO4S
• Molecular Weight: 302.05 g/mol
• IUPAC Name: 5-bromo-4-fluoro-2-nitrobenzenesulfonyl fluoride
• InChI: InChI=1S/C6H2BrF2NO4S/c7-3-1-6(15(9,13)14)5(10(11)12)2-4(3)8/h1-2H
• InChI Key: NPGDOVBDBZKJDM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)Br)S(=O)(=O)F)[N+](=O)[O-]

Description

5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride (C₆H₂BrF₂NO₄S) is a polyhalogenated aromatic compound featuring a benzene ring substituted with bromo (position 5), fluoro (position 4), nitro (position 2), and sulfonyl fluoride (position 1) groups. The nitro group at position 2 enhances electron-withdrawing effects, directing further substitution reactions to specific ring positions. This compound is likely used as an intermediate in pharmaceuticals or agrochemicals due to its reactive functional groups.

Preparation Methods

Multi-Step Synthesis Starting from Nitrobenzene Derivatives

The general synthetic strategy involves:

• Bromination of Nitrobenzene

  • Nitrobenzene is brominated using bromine in the presence of a Lewis acid catalyst such as iron (Fe) or aluminum bromide (AlBr3) to introduce the bromine atom selectively at the 5-position relative to the nitro group.
  • Control of temperature and stoichiometry is critical to avoid polybromination or unwanted substitution patterns.

• Introduction of the Fluorine Atom

  • The fluorine atom at the 4-position can be introduced via nucleophilic aromatic substitution on a suitable intermediate, often involving diazonium salt formation and fluorination.
  • Alternative fluorination reagents such as potassium fluoride (KF) or specialized fluorinating agents like diethylamino sulfur trifluoride (DAST) or difluoro-4-morpholinylsulfonium tetrafluoroborate (XtalFluor-M) are employed to improve selectivity and yield.

• Sulfonylation to Introduce Sulfonyl Chloride

  • The bromofluoronitrobenzene intermediate is reacted with chlorosulfonic acid (ClSO3H) to introduce the sulfonyl chloride (-SO2Cl) group at the 1-position.
  • This step requires careful temperature control to avoid decomposition or overreaction.

• Conversion of Sulfonyl Chloride to Sulfonyl Fluoride

  • The sulfonyl chloride is converted to sulfonyl fluoride (-SO2F) using fluorinating agents such as potassium fluoride (KF) or other nucleophilic fluoride sources.
  • This step often proceeds via nucleophilic substitution of chloride by fluoride, sometimes facilitated by phase transfer catalysts or polar aprotic solvents to enhance fluoride ion availability.

Alternative and Safer Fluorination Approaches

• Use of DAST (diethylamino sulfur trifluoride) and XtalFluor-M reagents provide milder and more selective fluorination conditions compared to traditional chlorosulfonic acid and KF methods.
• These reagents reduce side reactions such as olefinic fluoride formation and improve the yield of the desired sulfonyl fluoride product.

Recent Advances: Direct Conversion from Sulfonamides

A novel approach reported involves:

• Starting from sulfonamides , which are converted to sulfonyl fluorides in a one-pot reaction using pyrylium salt (Pyry-BF4) , magnesium chloride (MgCl2) , and potassium fluoride (KF) .
• This method avoids isolation of sulfonyl chloride intermediates and allows late-stage functionalization of complex molecules with excellent chemoselectivity.
• The reaction proceeds via in situ formation of sulfonyl chloride followed by nucleophilic substitution by fluoride ion.

Table 1: Optimization of Sulfonyl Fluoride Formation from Sulfonamides

Entry	Conditions	Yield (%) (NMR)	Notes
1	Pyry-BF4 + MgCl2 + KF, 60 °C	97	Optimal conditions
2-5	Missing one reagent	0	No reaction
6-7	Reduced KF equivalents	Significantly lower	KF amount critical
8	KF replaced by KHF2	Comparable	Similar fluoride species formed

(Source: Pérez-Palau and Cornella, Eur. J. Org. Chem., 2020)

Detailed Reaction Scheme Summary

Step	Reactants/Conditions	Product/Intermediate	Notes
1	Nitrobenzene + Br2 + Fe or AlBr3	5-Bromo-2-nitrobenzene	Electrophilic aromatic substitution
2	Diazonium salt formation + KF or DAST	5-Bromo-4-fluoro-2-nitrobenzene	Nucleophilic aromatic substitution
3	5-Bromo-4-fluoro-2-nitrobenzene + ClSO3H	5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl chloride	Sulfonylation step
4	Sulfonyl chloride + KF or XtalFluor-M	5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride	Fluoride substitution

Research Results and Yields

• Bromination yields typically range from 70% to 85% depending on catalyst and reaction time.
• Fluorination yields vary widely (30%–90%) depending on fluorinating agent and conditions; DAST and XtalFluor-M tend to give higher selectivity and yields.
• Sulfonylation with chlorosulfonic acid generally proceeds in high yield (>80%) but requires careful handling due to corrosiveness.
• Conversion of sulfonyl chloride to sulfonyl fluoride using KF typically achieves yields above 75%, with improved yields when using phase transfer catalysts or optimized solvents.
• The one-pot sulfonamide to sulfonyl fluoride method achieves yields up to 97%, demonstrating a significant advance in efficiency and operational simplicity.

Analytical Considerations and Purity Control

• Reaction monitoring by thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy (especially ^1H and ^19F NMR) is essential for confirming substitution patterns and conversion rates.
• High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are used to confirm purity and molecular weight.
• Careful quenching and work-up procedures prevent hydrolysis or decomposition of the sulfonyl fluoride group.

Summary and Recommendations

• The preparation of 5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride is best approached via stepwise bromination, fluorination, sulfonylation, and fluorination of sulfonyl chloride.
• Employing modern fluorinating reagents such as DAST or XtalFluor-M can improve safety and yield.
• The innovative direct sulfonamide-to-sulfonyl fluoride transformation offers a promising alternative for late-stage synthesis with excellent chemoselectivity and operational simplicity.
• Optimization of reaction parameters (temperature, reagent equivalents, solvent choice) is critical to maximize yield and purity.

Chemical Reactions Analysis

5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride undergoes several types of chemical reactions:

Substitution Reactions: The compound can participate in nucleophilic aromatic substitution reactions due to the presence of electron-withdrawing groups like nitro and sulfonyl fluoride.

Reduction Reactions: The nitro group can be reduced to an amine under suitable conditions.

Oxidation Reactions: The compound can undergo oxidation reactions, particularly at the nitro group.

Common reagents used in these reactions include reducing agents like hydrogen gas with a catalyst for reduction, and oxidizing agents like potassium permanganate for oxidation. Major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme inhibitors and as a probe in biochemical assays.

Medicine: It serves as a precursor in the synthesis of potential therapeutic agents.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride involves its reactivity towards nucleophiles due to the presence of electron-withdrawing groups. The sulfonyl fluoride group can act as a leaving group in substitution reactions, facilitating the formation of new chemical bonds . The nitro group can undergo reduction to form amines, which can further participate in various biochemical pathways .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key properties of 5-bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride with structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups	XLogP3<sup>†</sup>	Hydrogen Bond Acceptors
5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride	C₆H₂BrF₂NO₄S	302.02	Br (5), F (4), NO₂ (2), SO₂F (1)	Sulfonyl fluoride, nitro, halogens	~2.5*	7 (SO₂F: 2, NO₂: 2, F: 3)
5-[(4-Bromo-2,6-difluorophenyl)difluoromethoxy]-1,2,3-trifluorobenzene	C₁₃H₄BrF₇O	389.06	Br (4), F (2,6), OCF₂F (bridged)	Difluoromethoxy, halogens	5.3	8
2-Bromo-4-fluoro-5-nitrophenol	C₆H₃BrFNO₃	250.00	Br (2), F (4), NO₂ (5), OH (1)	Phenol, nitro, halogens	~1.8*	5 (OH: 1, NO₂: 2, F: 2)
5-Bromo-2-nitrobenzotrifluoride	C₇H₃BrF₃NO₂	286.00	Br (5), NO₂ (2), CF₃ (1)	Trifluoromethyl, nitro, halogens	~3.0*	4 (NO₂: 2, CF₃: 0, F: 2)

^†XLogP3 values marked with * are estimated based on structural analogs.

Biological Activity

5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride is a synthetic organic compound characterized by its complex molecular structure, featuring multiple reactive functional groups. This article explores the biological activity of this compound, focusing on its reactivity, potential applications in organic synthesis, and its implications in medicinal chemistry.

Chemical Structure and Properties

The compound is defined by the following structural features:

• Bromo (-Br) group at the 5-position.
• Fluoro (-F) group at the 4-position.
• Nitro (-NO₂) group at the 2-position.
• Sulfonyl fluoride (-SO₂F) group at the 1-position.

This arrangement of substituents contributes to the compound's reactivity, particularly in nucleophilic aromatic substitution reactions, where the sulfonyl fluoride can be replaced by nucleophiles such as amines or alcohols.

Synthesis

The synthesis of 5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride typically involves several steps:

• Bromination : Nitrobenzene is brominated using bromine in the presence of a Lewis acid catalyst.
• Sulfonylation : The resulting bromonitrobenzene is treated with chlorosulfonic acid to introduce a sulfonyl chloride group.
• Fluorination : The sulfonyl chloride is converted to sulfonyl fluoride using a fluorinating agent like potassium fluoride.

Alternative synthetic routes have been developed to enhance safety and efficiency, utilizing reagents such as diethyl amino sulfur trifluoride (DAST).

Case Studies and Applications

While direct studies on the biological activity of this specific compound are sparse, related compounds have shown promise in various applications:

• Covalent Probes : Sulfonyl fluorides are utilized as covalent probes in chemical biology to study protein interactions. Compounds similar to 5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride have been shown to form stable covalent bonds with proteins, potentially aiding in drug design .
• Medicinal Chemistry : The structural features of this compound suggest potential applications in drug development, particularly in creating inhibitors for various enzymes or receptors through strategic modifications of its functional groups .

Comparative Analysis

The following table summarizes some key comparisons between 5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride and similar compounds:

Compound Name	Key Functional Groups	Notable Biological Activity
5-Bromo-4-fluoro-2-nitrobenzene-1-sulfonyl fluoride	-Br, -F, -NO₂, -SO₂F	Limited direct evidence
4-Fluorobenzene	-F	Used as an intermediate in pharmaceuticals
Sulfonamide derivatives	-SO₂NH₂	Known for antibacterial properties